Cas no 2137135-28-3 ((3R)-3-amino-1-(thiophen-3-yl)butan-1-one)

• Product Name: (3R)-3-amino-1-(thiophen-3-yl)butan-1-one
• CAS No: 2137135-28-3
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 6147969
• PubChem ID: 165461782
• Update Time: 2025-06-14

(3R)-3-amino-1-(thiophen-3-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-796415
• (3R)-3-amino-1-(thiophen-3-yl)butan-1-one
• 2137135-28-3

• Inchi： 1S/C8H11NOS/c1-6(9)4-8(10)7-2-3-11-5-7/h2-3,5-6H,4,9H2,1H3/t6-/m1/s1
• InChI Key： BEDISZTVNFQGKA-ZCFIWIBFSA-N
• SMILES： S1C=CC(=C1)C(C[C@@H](C)N)=O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.3Ų

Additional information on (3R)-3-amino-1-(thiophen-3-yl)butan-1-one

Recent Advances in the Study of (3R)-3-amino-1-(thiophen-3-yl)butan-1-one (CAS: 2137135-28-3)

The compound (3R)-3-amino-1-(thiophen-3-yl)butan-1-one (CAS: 2137135-28-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral β-amino ketone derivative, characterized by its thiophene moiety, has been identified as a promising scaffold for the design of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for (3R)-3-amino-1-(thiophen-3-yl)butan-1-one, achieving a 78% yield with excellent enantiomeric purity (>99% ee). The researchers employed asymmetric hydrogenation of the corresponding enamine precursor using a chiral iridium catalyst, marking a significant improvement over previous synthetic methods. This advancement is particularly important for scaling up production for preclinical studies.

Pharmacological investigations have revealed that (3R)-3-amino-1-(thiophen-3-yl)butan-1-one exhibits moderate inhibitory activity against several kinase targets, including CDK2 and GSK-3β, with IC50 values in the low micromolar range. Molecular docking studies suggest that the thiophene ring contributes to favorable interactions with the ATP-binding sites of these kinases, while the amino ketone moiety appears to participate in hydrogen bonding with key residues in the active site.

In neuropharmacology research, this compound has shown potential as a precursor for the development of novel antidepressants. A recent study demonstrated that derivatives of (3R)-3-amino-1-(thiophen-3-yl)butan-1-one exhibit selective serotonin reuptake inhibition (SSRI) activity comparable to established antidepressants, with reduced off-target effects. The presence of the thiophene ring was found to enhance blood-brain barrier penetration, making it particularly valuable for CNS-targeted therapies.

From a structural perspective, the compound's rigid yet flexible scaffold allows for diverse modifications, enabling medicinal chemists to fine-tune pharmacological properties. Recent computational studies have generated quantitative structure-activity relationship (QSAR) models that predict optimal substitutions at various positions of the molecule, providing valuable guidance for future derivative development.

Ongoing research is exploring the compound's potential in other therapeutic areas, including anti-inflammatory and antimicrobial applications. Preliminary results suggest that certain derivatives exhibit promising activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. The unique combination of the thiophene and amino ketone functionalities appears to contribute to this selective antimicrobial activity.

As research progresses, (3R)-3-amino-1-(thiophen-3-yl)butan-1-one continues to demonstrate its versatility as a pharmacophore. Future directions include further optimization of synthetic routes, expansion of structure-activity relationship studies, and investigation of its potential in combination therapies. The compound's CAS number (2137135-28-3) has become increasingly prominent in patent applications, indicating growing commercial interest in this molecular scaffold.